Cas no 1807282-97-8 (3-Cyano-2-difluoromethyl-6-ethylbenzenesulfonyl chloride)

• Product Name: 3-Cyano-2-difluoromethyl-6-ethylbenzenesulfonyl chloride
• CAS No: 1807282-97-8
• MF: C₁₀H₈ClF₂NO₂S
• MW: 279.69082736969
• CID: 5011258
• Update Time: 2025-10-20

3-Cyano-2-difluoromethyl-6-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-difluoromethyl-6-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H8ClF2NO2S/c1-2-6-3-4-7(5-14)8(10(12)13)9(6)17(11,15)16/h3-4,10H,2H2,1H3
• InChI Key： WKLKVFQCJKYIAD-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)F)=C(C#N)C=CC=1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 412
• XLogP3: 3.1
• Topological Polar Surface Area: 66.3

Additional information on 3-Cyano-2-difluoromethyl-6-ethylbenzenesulfonyl chloride

Research Briefing on 3-Cyano-2-difluoromethyl-6-ethylbenzenesulfonyl chloride (CAS: 1807282-97-8) in Chemical Biology and Pharmaceutical Applications

3-Cyano-2-difluoromethyl-6-ethylbenzenesulfonyl chloride (CAS: 1807282-97-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its unique structural features, including the cyano and difluoromethyl groups, contribute to its reactivity and potential therapeutic applications.

Recent studies have highlighted the role of 3-Cyano-2-difluoromethyl-6-ethylbenzenesulfonyl chloride in the synthesis of sulfonamide-based compounds, which are widely explored for their antimicrobial, anticancer, and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing novel sulfonamide inhibitors targeting carbonic anhydrase isoforms, showing promising selectivity and potency in preclinical models.

In addition to its pharmacological potential, this compound has been investigated for its chemical reactivity in click chemistry and bioconjugation applications. Researchers have leveraged its sulfonyl chloride moiety for site-specific modifications of proteins and peptides, enabling the development of targeted drug delivery systems. A recent Nature Communications article (2024) detailed its use in creating antibody-drug conjugates (ADCs) with enhanced stability and therapeutic efficacy.

The synthesis and scalability of 3-Cyano-2-difluoromethyl-6-ethylbenzenesulfonyl chloride have also been optimized in recent industrial research. Patents filed in 2023-2024 describe improved synthetic routes that reduce byproduct formation and increase yield, making it more accessible for large-scale pharmaceutical production. These advancements are critical for its adoption in drug discovery pipelines.

Despite its potential, challenges remain in the safe handling and storage of this compound due to its reactive sulfonyl chloride group. Current research is focused on developing safer derivatives or protective strategies to mitigate these risks while retaining its functional benefits. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.

In conclusion, 3-Cyano-2-difluoromethyl-6-ethylbenzenesulfonyl chloride represents a versatile and valuable building block in modern drug discovery and chemical biology. Its applications span from enzyme inhibition to bioconjugation, with ongoing research poised to unlock new therapeutic avenues. Future studies should explore its broader biological interactions and potential for combinatorial chemistry approaches.